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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Chelidamic acid, systematically known as 4-oxo-1,4-dihydropyridine-2,6-dicarboxylic acid, is a

heterocyclic organic compound that has emerged as a highly versatile and valuable building

block in organic synthesis.[1][2] Its rigid pyridine core, adorned with two carboxylic acid

moieties and a 4-oxo group, provides multiple reactive sites for a wide array of chemical

transformations. This unique structural arrangement makes it an ideal starting material for the

synthesis of diverse, highly substituted pyridine derivatives, which are privileged scaffolds in

medicinal chemistry, materials science, and coordination chemistry.[1][3][4] This guide provides

a comprehensive overview of the synthetic utility of chelidamic acid, focusing on key

transformations, experimental protocols, and quantitative data to support its application in

research and development.

Core Properties and Data
Chelidamic acid is typically a light yellow or brown powder. Its physical and chemical

properties are summarized below, providing essential data for its use in synthetic applications.

Table 1: Physicochemical Properties of Chelidamic Acid
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Property Value Reference

Molecular Formula C₇H₅NO₅

Molecular Weight
183.12 g/mol (anhydrous

basis)

Melting Point 265-270 °C (decomposes)

Solubility
50 mg/mL in 1 M NH₄OH (clear

to slightly hazy)

pKa Values
logK₁=10.74, logK₂=3.22,

logK₃=1.63

| Appearance | Light yellow to brown powder | |

Key Synthetic Transformations and Applications
The strategic functionalization of chelidamic acid allows for the creation of a vast library of

pyridine-based molecules. The primary transformations involve esterification of the carboxylic

acids, selective reduction of the ketone, and subsequent functional group interconversions.
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Chelidonic Acid
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Quantitative Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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